Cas no 1127116-36-2 (2-Amino-2-phenylacetohydrazide)

• Product Name: 2-Amino-2-phenylacetohydrazide
• CAS No: 1127116-36-2
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• MDL: MFCD19625249
• CID: 5562104
• PubChem ID: 15149728
• Update Time: 2025-10-19

2-Amino-2-phenylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• AKOS013308173
• 2-amino-2-phenylacetohydrazide
• 1127116-36-2
• EN300-3026171
• SCHEMBL2318556
• 2-Amino-2-phenylacetohydrazide

• MDL： MFCD19625249
• Inchi： 1S/C8H11N3O/c9-7(8(12)11-10)6-4-2-1-3-5-6/h1-5,7H,9-10H2,(H,11,12)
• InChI Key： KLDOZDNQLZNRLQ-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)N)NN

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-Amino-2-phenylacetohydrazide

Introduction to 2-Amino-2-phenylacetohydrazide (CAS No. 1127116-36-2)

2-Amino-2-phenylacetohydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 1127116-36-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This hydrazide derivative features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and synthetic methodologies. The presence of both amino and hydrazide functional groups makes it a versatile intermediate, facilitating diverse chemical transformations and biological investigations.

The molecular structure of 2-amino-2-phenylacetohydrazide consists of a phenyl ring attached to an acetohydrazide moiety, with an amino group at the alpha position. This configuration imparts distinct reactivity patterns, making it a valuable building block for the synthesis of more complex molecules. In recent years, advancements in computational chemistry and high-throughput screening have highlighted its utility in the development of novel therapeutic agents.

One of the most compelling aspects of 2-amino-2-phenylacetohydrazide is its role in the synthesis of heterocyclic compounds, which are widely prevalent in biologically active molecules. Researchers have leveraged its reactivity to construct nitrogen-containing scaffolds essential for drug discovery. For instance, it has been employed in the preparation of pyrazole derivatives, which exhibit promising pharmacological properties, including anti-inflammatory and antimicrobial activities. The hydrazide group further enables condensation reactions with carbonyl compounds, yielding imines and oximes that serve as intermediates in medicinal chemistry.

Recent studies have also explored the pharmacokinetic behavior of derivatives derived from 2-amino-2-phenylacetohydrazide. These investigations aim to optimize bioavailability and metabolic stability, critical factors for drug efficacy. By modifying substituents on the phenyl ring or incorporating additional functional groups, chemists can fine-tune the properties of these derivatives to enhance their therapeutic potential. Such modifications are often guided by principles of structure-activity relationships (SAR), a cornerstone of modern drug design.

The versatility of CAS No. 1127116-36-2 extends beyond its synthetic applications. It has been utilized in biochemical assays to probe enzyme mechanisms and interactions. For example, its hydrazide moiety can react with carbonyl groups in biological pathways, providing insights into metabolic processes. This capability makes it a useful tool for researchers studying enzyme kinetics and pathway regulation.

In the context of medicinal chemistry, 2-amino-2-phenylacetohydrazide has been incorporated into libraries for high-throughput screening (HTS) to identify novel bioactive compounds. The phenyl ring offers opportunities for tuning electronic and steric properties, while the hydrazide group participates in key chemical interactions with biological targets. Such libraries are instrumental in accelerating drug discovery pipelines, particularly for diseases where rapid identification of lead compounds is essential.

The compound’s role in material science is another emerging area of interest. Its ability to form coordination complexes with metal ions has led to explorations in catalysis and material design. These complexes exhibit unique electronic properties that could be exploited in sensors or optoelectronic devices. The intersection of organic synthesis and materials science continues to expand the utility scope of molecules like CAS No. 1127116-36-2.

From a regulatory perspective, ensuring the quality and consistency of 2-amino-2-phenylacetohydrazide is paramount for industrial applications. Manufacturers adhere to stringent guidelines to guarantee purity and minimize impurities that could affect downstream processes or biological assays. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to confirm molecular integrity.

The future prospects for CAS No. 1127116-36-2 are promising, driven by ongoing research into its derivatives and applications. As computational methods improve, virtual screening techniques will likely enhance the efficiency of identifying promising candidates derived from this scaffold. Additionally, green chemistry principles may guide future synthetic routes to make production more sustainable.

In conclusion, 2-amino-2-phenylacetohydrazide (CAS No. 1127116-36-2) represents a multifaceted compound with significant implications across pharmaceuticals, materials science, and biochemical research. Its unique structural features enable diverse applications, from drug development to advanced material design. As scientific understanding evolves, so too will the innovative uses of this versatile hydrazide derivative.